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Compound of Interest

Compound Name: Tetraphenylgermane
CAS No.: 1048-05-1
Cat. No.: B086223
Get Quote
. J

The primary compound of interest, often associated with the queried CAS number due to
typographical similarities, is 4-methoxy-2-nitroaniline. Its N-methylated derivative is a key
synthetic product. The physicochemical properties of both compounds are summarized below.

Table 1: Physicochemical Properties of 4-Methoxy-2-nitroaniline
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Property Value Source
CAS Number 96-96-8 [1]
Molecular Formula C7HsN20s3 [1]
Molecular Weight 168.15 g/mol [1]
IUPAC Name 4-methoxy-2-nitroaniline [1]

2-Nitro-p-anisidine, 4-Amino-3-

Synonyms nitroanisole, Fast Bordeaux [1][2]
GP

Appearance Orange to red powder/crystals

Melting Point 121.5-127.5°C

Purity >98.0% (GC)

Table 2: Physicochemical Properties of 4-Methoxy-N-methyl-2-nitroaniline

Property Value Source
CAS Number 3360-79-0
Molecular Formula CsH10N20s3
Molecular Weight 182.18 g/mol
4-methoxy-N-methyl-2-
IUPAC Name ) N
nitroaniline
Appearance Bright orange solid [3]

Synthesis Protocols
Synthesis of 4-Methoxy-2-nitroaniline

A common route for the synthesis of 4-methoxy-2-nitroaniline involves a three-step process
starting from p-anisidine, which includes acetylation, nitration, and hydrolysis.[4][5] This method
is often preferred to direct nitration of p-anisidine to achieve better regioselectivity.[4]
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Experimental Protocol: Three-Step Synthesis of 4-Methoxy-2-nitroaniline[4][5][6]
o Acetylation of p-Anisidine:

o Dissolve p-anisidine in a suitable solvent such as acetic acid.

o Add acetic anhydride to the solution.

o The reaction proceeds to form 4-methoxyacetanilide.
 Nitration of 4-Methoxyacetanilide:

o The acetylated intermediate is then subjected to nitration. A common nitrating agent is a
mixture of concentrated sulfuric acid and nitric acid.[5]

o This step yields 4-methoxy-2-nitroacetanilide.
o Hydrolysis of 4-Methoxy-2-nitroacetanilide:

o The resulting 4-methoxy-2-nitroacetanilide is hydrolyzed to yield the final product, 4-
methoxy-2-nitroaniline.[6] This can be achieved using an alkali solution like Claisen's
alkali.[6]

A continuous flow reactor method has also been developed for this synthesis, offering
advantages such as high reaction speed and improved safety and yield.[5]
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Synthesis workflow for 4-methoxy-2-nitroaniline.

Synthesis of 4-Methoxy-N-methyl-2-nitroaniline

This compound is synthesized from 4-methoxy-2-nitroaniline via N-methylation.
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Experimental Protocol: N-methylation of 4-Methoxy-2-nitroaniline[3]

e Materials: 4-methoxy-2-nitroaniline, sodium hydride (NaH, 60% dispersion in mineral olil),
dimethylformamide (DMF), methyl iodide (Mel), brine, sodium bicarbonate (NaHCO3).

e Procedure:

o To a solution of 4-methoxy-2-nitroaniline (10 mmol, 1.68 g) in 20 mL of DMF, add NaH (12
mmol, 480 mg of a 60% dispersion in mineral oil). This results in an exothermic reaction
with Hz evolution, forming a deep red slurry.

o After 15 minutes, add Mel (20 mmol, 1.2 mL), which also causes an exothermic reaction.

o After 30 minutes, pour the reaction mixture into a solution of brine and NaHCOs. This will
lead to the formation of a bright orange precipitate.

o Filter the slurry and wash the filter cake with H20.

o Dry the solid under reduced pressure to obtain the final product, 4-methoxy-N-methyl-2-
nitroaniline, as a bright orange solid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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